Cas no 859116-22-6 (4-(2,6-dimethylmorpholin-4-yl)methyl-6-hydroxy-7-phenyl-2H-chromen-2-one)

• Product Name: 4-(2,6-dimethylmorpholin-4-yl)methyl-6-hydroxy-7-phenyl-2H-chromen-2-one
• CAS No: 859116-22-6
• MF: C₂₂H₂₃NO₄
• MW: 365.42232632637
• CID: 5420511
• Update Time: 2025-06-30

4-(2,6-dimethylmorpholin-4-yl)methyl-6-hydroxy-7-phenyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[(2,6-dimethylmorpholin-4-ium-4-yl)methyl]-2-oxo-7-phenylchromen-6-olate
• 2H-1-Benzopyran-2-one, 4-[(2,6-dimethyl-4-morpholinyl)methyl]-6-hydroxy-7-phenyl-
• 4-(2,6-dimethylmorpholin-4-yl)methyl-6-hydroxy-7-phenyl-2H-chromen-2-one

• Inchi： 1S/C22H23NO4/c1-14-11-23(12-15(2)26-14)13-17-8-22(25)27-21-10-18(20(24)9-19(17)21)16-6-4-3-5-7-16/h3-10,14-15,24H,11-13H2,1-2H3
• InChI Key： ZNHYWLFQNNGBQY-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(C3=CC=CC=C3)=C(O)C=C2C(CN2CC(C)OC(C)C2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins

Additional information on 4-(2,6-dimethylmorpholin-4-yl)methyl-6-hydroxy-7-phenyl-2H-chromen-2-one

Comprehensive Overview of 4-(2,6-dimethylmorpholin-4-yl)methyl-6-hydroxy-7-phenyl-2H-chromen-2-one (CAS No. 859116-22-6)

The compound 4-(2,6-dimethylmorpholin-4-yl)methyl-6-hydroxy-7-phenyl-2H-chromen-2-one (CAS No. 859116-22-6) is a synthetic derivative of chromen-2-one, commonly known as coumarin. This molecule has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. The presence of a morpholine ring and a phenyl group in its structure enhances its bioactivity, making it a subject of interest for drug discovery and development.

Researchers have explored the pharmacological properties of 4-(2,6-dimethylmorpholin-4-yl)methyl-6-hydroxy-7-phenyl-2H-chromen-2-one, particularly its role as an inhibitor or modulator of specific enzymatic pathways. Its hydroxy and methyl functional groups contribute to its solubility and binding affinity, which are critical for its interaction with biological targets. The compound's CAS No. 859116-22-6 is frequently referenced in scientific literature, highlighting its relevance in modern medicinal chemistry.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology, neurology, and infectious diseases. 4-(2,6-dimethylmorpholin-4-yl)methyl-6-hydroxy-7-phenyl-2H-chromen-2-one aligns with this trend, as its scaffold is amenable to modifications for optimizing drug-like properties. Its potential as a kinase inhibitor or anti-inflammatory agent has been a focal point of preclinical studies, addressing key questions in drug efficacy and safety.

The synthesis of 4-(2,6-dimethylmorpholin-4-yl)methyl-6-hydroxy-7-phenyl-2H-chromen-2-one involves multi-step organic reactions, including Mannich reactions and cyclization processes. These methods are well-documented in peer-reviewed journals, providing a roadmap for scalable production. The compound's chromen-2-one core is a privileged structure in drug design, often associated with low toxicity and high bioavailability, which are essential for clinical translation.

From an industrial perspective, CAS No. 859116-22-6 is a valuable intermediate in the synthesis of more complex molecules. Its applications extend beyond pharmaceuticals to include agrochemicals and materials science, where its morpholine moiety imparts stability and functionality. The growing interest in sustainable chemistry has also prompted investigations into greener synthesis routes for this compound, aligning with global environmental goals.

In conclusion, 4-(2,6-dimethylmorpholin-4-yl)methyl-6-hydroxy-7-phenyl-2H-chromen-2-one represents a versatile and promising compound in scientific research. Its structural complexity and biological relevance make it a standout candidate for further exploration. As the scientific community continues to uncover its potential, CAS No. 859116-22-6 will likely remain a key player in the development of next-generation therapeutics and functional materials.